Cas no 477972-95-5 (2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide)

• Product Name: 2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide
• CAS No: 477972-95-5
• MF: C₁₈H₂₃FN₂O
• MW: 302.386428117752
• CID: 5454029
• PubChem ID: 6378506
• Update Time: 2025-06-16

2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(4-fluorophenyl)-N-octylprop-2-enamide
• (Z)-2-Cyano-3-(4-fluorophenyl)-N-octylprop-2-enamide
• EN300-26576491
• Z44314898
• 477972-95-5
• 2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide

• Inchi： 1S/C18H23FN2O/c1-2-3-4-5-6-7-12-21-18(22)16(14-20)13-15-8-10-17(19)11-9-15/h8-11,13H,2-7,12H2,1H3,(H,21,22)
• InChI Key： KUZAAOIIYCOKSE-UHFFFAOYSA-N
• SMILES： C(NCCCCCCCC)(=O)C(C#N)=CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 302.17944152g/mol
• Monoisotopic Mass: 302.17944152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.2±45.0 °C(Predicted)
• pka: 12.35±0.46(Predicted)

Additional information on 2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide

Introduction to 2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide (CAS No. 477972-95-5)

2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide, a compound with the chemical formula C₁₇H₂₃FN₂O, is a novel molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number CAS No. 477972-95-5, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug development.

The molecular structure of 2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide features a cyano group (-CN) attached to a propenamide backbone, with an octyl chain and a 4-fluorophenyl moiety. This specific arrangement of functional groups contributes to its potential interactions with biological targets, making it a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The presence of the 4-fluorophenyl group in this compound suggests that it may exhibit improved pharmacokinetic properties compared to its non-fluorinated counterparts. This feature is particularly relevant in the development of next-generation therapeutics where optimizing drug absorption, distribution, metabolism, and excretion (ADME) profiles is crucial.

The cyano group in the molecule also plays a significant role in its potential biological activity. Cyano-substituted compounds are known to interact with various enzymes and receptors, often leading to inhibitory effects on targeted pathways. The combination of the cyano group with the fluorophenyl moiety in 2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide may result in novel mechanisms of action that could be exploited for therapeutic purposes.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, preliminary research suggests that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its structural features make it a promising candidate for further investigation in the development of anti-cancer agents. The octyl chain present in the molecule could enhance membrane permeability, potentially improving drug delivery and bioavailability.

The synthesis of 2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide involves multiple steps, including the introduction of the cyano group and the fluorophenyl moiety onto the propenamide backbone. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to achieve the desired molecular structure. The octyl chain is typically introduced through fatty acid esterification or alkylation reactions, ensuring proper solubility and stability of the final product.

One of the key challenges in working with this compound is optimizing its synthetic route to ensure high yield and purity. The presence of multiple reactive sites requires careful control over reaction conditions to avoid unwanted side products. Additionally, purification techniques such as column chromatography and recrystallization are essential to obtain a compound suitable for further biological testing.

In conclusion, 2-Cyano-3-(4-fluorophenyl)-N-octyl-2-propenamide (CAS No. 477972-95-5) is a structurally unique molecule with potential applications in pharmaceutical research. Its combination of functional groups, including the cyano group, fluorophenyl moiety, and octyl chain, makes it an intriguing candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one may play a crucial role in the development of innovative treatments for various diseases.